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Compound of Interest |

Compound Name: 3-Ethyl-3-(phenoxymethyl)oxetane
CAS No.: 3897-65-2
Cat. No.: B1603539

Get Quote

CAS Number: 3897-65-2 | Molecular Formula: C12H160:2 | Molecular Weight: 192.25 g/mol

Authored by: A Senior Application Scientist
Introduction: Unveiling a Versatile Chemical
Intermediate

3-Ethyl-3-(phenoxymethyl)oxetane is a distinct, colorless liquid recognized for its pivotal role
as a reactive monomer and a versatile building block in advanced chemical synthesis.[1] Its
structure, which marries a strained four-membered oxetane ring with a phenoxy moiety, imparts
a unique combination of reactivity and physicochemical properties. This guide offers an in-
depth exploration of this compound, targeting researchers, scientists, and drug development
professionals. We will delve into its synthesis, spectroscopic signature, polymerization
behavior, and burgeoning applications in medicinal chemistry, providing both foundational
knowledge and actionable protocols. The high ring strain energy of the oxetane core,
comparable to that of cycloaliphatic epoxides, renders it highly susceptible to cationic ring-
opening polymerization (CROP), a characteristic that has been extensively leveraged in the
development of advanced polymers, coatings, and inks.[2] Concurrently, the oxetane motif is
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gaining significant traction in drug discovery as a valuable bioisostere, capable of modulating

critical drug-like properties such as solubility and metabolic stability.[3][4]

Section 1: Physicochemical and Spectroscopic

Profile

A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective application. The key properties of 3-Ethyl-3-(phenoxymethyl)oxetane are

summarized below.

Physicochemical Properties

Property Value Source
CAS Number 3897-65-2 [1][5][6]
Molecular Formula C12H1602 [1][5][6]
Molecular Weight 192.25 g/mol [1][5]16]
Appearance Colorless transparent liquid [1]
Boiling Point ~275 °C at 760 mmHg [1][5]
Density ~1.025 g/mL [11[5]
Flash Point ~104 °C [1][5]
Refractive Index ~1.505 [1]
LogP ~2.5 [1][6]
Storage Inert atmosphere, store in 5]

freezer, under -20°C

Spectroscopic Characterization

While full spectral data sets are often held by commercial suppliers, the structural features of 3-

Ethyl-3-(phenoxymethyl)oxetane allow for a confident prediction of its spectroscopic

signature. This analysis is critical for reaction monitoring and quality control.
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e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the ethyl
group (a triplet and a quartet), the aromatic protons of the phenoxy group (multiplets in the
6.8-7.3 ppm range), and distinct signals for the three different methylene groups (-CHz2-O-Ar,
the two non-equivalent -CHz- groups of the oxetane ring). The diastereotopic protons of the
oxetane ring methylene groups would likely appear as two sets of doublets.

e 13C NMR: The carbon spectrum will feature signals for the ethyl group, the quaternary carbon
of the oxetane ring, the three methylene carbons, and the aromatic carbons of the phenoxy

group.

« Infrared (IR) Spectroscopy: The IR spectrum serves as a powerful tool for monitoring
reactions involving the oxetane ring. Key expected absorbances include C-H stretching
(aliphatic and aromatic), aromatic C=C stretching (~1600 and 1490 cm~1), and a prominent
C-0O-C stretching band for the ether linkages. Crucially, the characteristic absorbance of the
oxetane ring itself is found around 980 cm~1. The disappearance of this peak is a reliable
indicator of successful ring-opening during polymerization.[2]

e Mass Spectrometry (MS): The mass spectrum should display a molecular ion peak (M+)
corresponding to its molecular weight of 192.25. Fragmentation patterns would likely involve
cleavage of the ether bond and fragmentation of the oxetane ring.

Section 2: Synthesis and Purification

The synthesis of 3-Ethyl-3-(phenoxymethyl)oxetane is efficiently achieved through a two-step
process, beginning with the formation of the oxetane precursor followed by a classic
etherification reaction.

Synthesis Workflow

The logical flow for the synthesis begins with an accessible triol, which is cyclized to form the
core oxetane structure. This intermediate is then coupled with phenol to yield the final product.
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Step 1: Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1603539?utm_src=pdf-custom-synthesis#bc-rfq
https://wap.guidechem.com/dictionary/en/3897-65-2.html
https://radtech.org/proceedings/2018/Cationic/Bao-Rong_An-Improvement-of-Cationic-UV-Curing.pdf
https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://www.cambridge.org/core/books/abs/name-reactions-in-organic-synthesis/williamson-ether-synthesis/728EF2D0095F26132C7CE71F730181A4
https://m.chemicalbook.com/SpectrumEN_3047-32-3_1HNMR.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB91518446.htm
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-3-_phenoxymethyl_oxetane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethyl-3-_phenoxymethyl_oxetane
https://www.benchchem.com/product/b1603539/docs#an-in-depth-technical-guide-to-3-ethyl-3-phenoxymethyl-oxetane
https://www.benchchem.com/product/b1603539/docs#an-in-depth-technical-guide-to-3-ethyl-3-phenoxymethyl-oxetane
https://www.benchchem.com/product/b1603539/docs#an-in-depth-technical-guide-to-3-ethyl-3-phenoxymethyl-oxetane
https://www.benchchem.com/product/b1603539/docs#an-in-depth-technical-guide-to-3-ethyl-3-phenoxymethyl-oxetane
https://www.benchchem.com/product/b1603539?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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